Cas no 273727-50-7 (3-(3-Methyl-1,2,4-oxadiazol-5-yl)benzaldehyde)

• Product Name: 3-(3-Methyl-1,2,4-oxadiazol-5-yl)benzaldehyde
• CAS No: 273727-50-7
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• MDL: MFCD09817468
• CID: 248058
• PubChem ID: 18545510
• Update Time: 2025-04-19

3-(3-Methyl-1,2,4-oxadiazol-5-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,3-(3-methyl-1,2,4-oxadiazol-5-yl)-
• 3-(3-Methyl-1,2,4-oxadiazol-5-yl)benzaldehyde
• AG-E-87237
• CC49504
• CTK4F9576
• KB-84400
• MolPort-000-143-500
• SBB090743
• YUNJEYQSCYYAEF-UHFFFAOYSA-N
• YKA72750
• MFCD09817468
• SCHEMBL6702382
• FT-0724678
• 273727-50-7
• PS-3764
• CS-0316274
• AKOS006345492
• DTXSID10594980
• 3-(3-methyl-[1,2,4]oxadiazol-5-yl)-benzaldehyde
• 5-(3-Formylphenyl)-3-methyl-1,2,4-oxadiazole
• DB-067775

• MDL： MFCD09817468
• Inchi： 1S/C10H8N2O2/c1-7-11-10(14-12-7)9-4-2-3-8(5-9)6-13/h2-6H,1H3
• InChI Key： YUNJEYQSCYYAEF-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=C(C=O)C=2)=NC(C)=N1

Computed Properties

• Exact Mass: 188.05900
• Monoisotopic Mass: 188.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 56Ų

Experimental Properties

• Density: 1.238
• Melting Point: 105-109°C
• Boiling Point: 359.9°Cat760mmHg
• Flash Point: 171.4°C
• Refractive Index: 1.584
• PSA: 55.99000
• LogP: 1.85750